![molecular formula C18H18N2O7S2 B254056 Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate](/img/structure/B254056.png)
Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate
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Overview
Description
Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate, also known as ESI, is a synthetic compound used in scientific research. This compound has gained attention due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate is not fully understood. However, studies suggest that this compound inhibits the activity of certain enzymes, such as histone deacetylases and carbonic anhydrases, which play a role in cancer progression and inflammation. This compound also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines. In neurological disorders, this compound has been studied for its neuroprotective effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate has several advantages for lab experiments. It is a synthetic compound, which means it can be easily synthesized and purified. This compound is also stable and has a long shelf life, making it suitable for long-term experiments. However, one limitation of this compound is its solubility. This compound is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate research. One direction is to study the potential therapeutic applications of this compound in other diseases, such as cardiovascular disease and diabetes. Another direction is to study the mechanism of action of this compound in more detail to better understand how it works. Additionally, there is a need to develop more soluble forms of this compound to make it more suitable for use in experiments.
Synthesis Methods
Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate is synthesized through a series of chemical reactions. The first step involves the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-aminobenzoate. This is followed by the reaction of ethyl 4-aminobenzoate with 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenylsulfonyl chloride to form this compound.
Scientific Research Applications
Ethyl 4-({[4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)phenyl]sulfonyl}amino)benzoate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation is a common factor in many diseases, and this compound has been shown to have anti-inflammatory properties. In neurological disorders, this compound has been studied for its neuroprotective effects.
properties
Molecular Formula |
C18H18N2O7S2 |
---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
ethyl 4-[[4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)phenyl]sulfonylamino]benzoate |
InChI |
InChI=1S/C18H18N2O7S2/c1-2-27-18(22)13-3-5-14(6-4-13)19-29(25,26)16-9-7-15(8-10-16)20-17(21)11-12-28(20,23)24/h3-10,19H,2,11-12H2,1H3 |
InChI Key |
ZQZXOJLVZILHDU-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O |
Origin of Product |
United States |
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